2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-chlorophenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C13H8ClFO2/c14-9-4-1-3-8(7-9)10-5-2-6-11(15)12(10)13(16)17/h1-7H,(H,16,17)
• InChI Key: MHRPYQHXWKFAQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C13H8ClFO2
• DSSTOX Substance ID: DTXSID40689555
• Molecular Weight: 250.65 g/mol
• CAS RN: 1237526-11-2

Description

2-(3-Chlorophenyl)-6-fluorobenzoic acid (2-CPA) is a synthetic organic compound with a molecular formula of C8H5ClF2O2. It is a white, crystalline solid with a melting point of 101-102°C. 2-CPA has a wide range of applications in synthetic organic chemistry and is used in the manufacture of pharmaceuticals, agrochemicals, dyes, and other organic compounds. It has been studied for its potential therapeutic effects on various diseases and its ability to act as a catalyst in various chemical reactions.

Mechanism of Action

2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. It is also believed to act as an antioxidant, which can protect cells from damage caused by free radicals. In addition, it is believed to act as an agonist at certain receptors, such as the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. It has also been shown to have an antiproliferative effect on certain types of cancer cells. In addition, it has been found to have an antidepressant-like effect in animal models.

Advantages and Limitations for Lab Experiments

The major advantage of using 2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% in laboratory experiments is its high purity, which allows for more accurate and reproducible results. In addition, it is relatively easy to synthesize and is relatively inexpensive. However, it is important to note that 2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% is a relatively new compound and its effects on humans are not yet fully understood. Therefore, caution should be taken when using 2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% in laboratory experiments.

Future Directions

Future research should focus on further elucidating the biochemical and physiological effects of 2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% and its potential therapeutic applications. In addition, further research should be conducted to investigate the potential side effects of 2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% in humans. Finally, further research should focus on the development of more efficient and cost-effective methods for the synthesis of 2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95%.

Synthesis Methods

2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 3-chlorophenol and 6-fluorobenzoic acid in the presence of an acid catalyst such as sulfuric acid, hydrochloric acid, or phosphoric acid. The second step involves the reaction of the resulting product with sodium hydroxide, which yields 2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% as the final product.

Scientific Research Applications

2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% has been studied for its potential therapeutic effects on various diseases, including cancer, diabetes, and neurodegenerative disorders. It has also been studied for its potential use as an antimicrobial agent and its ability to act as a catalyst in various chemical reactions. In addition, 2-(3-Chlorophenyl)-6-fluorobenzoic acid, 95% has been used in the synthesis of other organic compounds, such as dyes, agrochemicals, and pharmaceuticals.